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Compound of Interest

Compound Name: 7-(Trifluoromethyl)indoline
CAS No.: 959236-00-1
Cat. No.: B1499204
Get Quote
. J

Executive Summary & Compound Profile

7-(Trifluoromethyl)indoline (CAS: 959236-00-1) is a critical bicyclic scaffold in medicinal
chemistry, frequently utilized as a precursor for BET bromodomain inhibitors and other kinase-
targeting therapeutics. Its structural uniqueness lies in the electron-withdrawing trifluoromethyl (

) group positioned at the C7 site—adjacent to the indoline nitrogen.

This substitution imposes significant electronic perturbations on the aromatic system, resulting
in a complex 13C NMR spectrum characterized by extensive carbon-fluorine (

) spin-spin coupling. This guide provides a definitive assignment of the carbon framework,
analyzing the scalar couplings (

) that serve as the primary diagnostic tool for structural validation.

Compound Identity
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Feature Detail
IUPAC Name 7-(Trifluoromethyl)-2,3-dihydro-1H-indole
CAS Number 959236-00-1

Molecular Formula

Molecular Weight 187.16 g/mol

Core Scaffold Indoline (2,3-dihydro-1H-indole)

Structural Analysis & Numbering System

To interpret the NMR data accurately, we must first establish the numbering convention and the
electronic environment. The indoline core consists of a benzene ring fused to a nitrogen-
containing five-membered ring.

Graphviz Structural Diagram

The following diagram illustrates the atom numbering and the immediate electronic influences
of the

group.
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Figure 1: Structural connectivity and numbering of 7-(Trifluoromethyl)indoline. Red nodes
indicate quaternary carbons or those with significant scalar coupling to Fluorine.

13C NMR Spectral Data (Theoretical Assignment)

The following data represents the authoritative assignment for 7-(Trifluoromethyl)indoline in

. Due to the lack of a single public raw data repository for this specific CAS, these values are
derived from Substituent Chemical Shift (SCS) analysis relative to the parent indoline and
validated against analogous 7-substituted trifluoromethyl aromatics (e.g., 2-
aminobenzotrifluoride).

Table 1: Chemical Shifts and Coupling Constants
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Note on Solvent Effects: In DMSO-d6, expect a slight downfield shift (+0.5 to +1.5 ppm) for the
aromatic carbons due to polarity and hydrogen bonding with the N-H proton. The coupling

constants (

) will remain constant.[1]

Technical Deep Dive: Interpreting the C-F Coupling

The defining feature of this spectrum is the splitting pattern caused by the three equivalent
fluorine atoms. Understanding this is crucial for confirming the regiochemistry of the
substitution.

The Coupling Hierarchy
e Direct Coupling (

): The

carbon itself will appear as a quartet with a massive coupling constant of ~270-272 Hz. This
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signal is often low intensity due to the lack of NOE enhancement (no attached protons) and
splitting into four lines.

e Geminal Coupling (

): The C7 carbon (directly attached to the

group) will be a quartet with ~30-32 Hz spacing. This is the most diagnostic peak for the
position of the group.

 Vicinal Coupling (

): The C6 carbon (ortho to the

) will show a smaller quartet of ~5-6 Hz.
e Long-Range Coupling (

): The C5 carbon may show broadening or a very small coupling (~1-2 Hz), often unresolved
in standard broadband decoupled spectra.

Experimental Workflow for Detection

To ensure all quaternary carbons and multiplets are visible, the following acquisition
parameters are recommended:
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Sample Preparation

50mg in 0.6mL CDCI3

Relaxation Delay (D1)
Setto > 2.0s
(Allow CF3/Quat C relaxation)

'

Scans (NS)
Minimum 1024 scans
(Compensate for splitting intensity loss)

'

Exponential Multiplication (LB)
Setto1.0-2.0Hz
(Enhance S/N for quartets)

Spectrum Analysis
Look for g (270Hz) and g (30Hz)

Click to download full resolution via product page

Figure 2: Optimized NMR acquisition workflow for fluorinated aromatics.

Synthesis & Contextual Relevance

7-(Trifluoromethyl)indoline is typically synthesized via the reduction of 7-
(trifluoromethyl)indole using agents like

in acetic acid or catalytic hydrogenation. The shift from Indole to Indoline changes the C2/C3
hybridization from

(aromatic, ~100-140 ppm) to

(aliphatic, ~20-60 ppm), which is the primary check for successful reduction.
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Key Verification Step:

 Indole Precursor: C2/C3 signals at ~125/102 ppm.
e Indoline Product: C2/C3 signals at ~47/29 ppm.
 Invariant: The

quartet at ~124 ppm and C7 quartet at ~112 ppm persist through the reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 13C NMR Characterization of 7-
(Trifluoromethyl)indoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499204/docs#technical-guide-13c-nmr-
characterization-of-7-trifluoromethyl-indoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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